N'-(2-chlorobenzoyl)-1-hydroxy-2-naphthohydrazide

• IUPAC Name: N'-(2-chlorobenzoyl)-1-hydroxynaphthalene-2-carbohydrazide
• InChI: InChI=1S/C18H13ClN2O3/c19-15-8-4-3-7-13(15)17(23)20-21-18(24)14-10-9-11-5-1-2-6-12(11)16(14)22/h1-10,22H,(H,20,23)(H,21,24)
• InChI Key: JUTCXQKPZCUMHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2O)C(=O)NNC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H13ClN2O3
• Molecular Weight: 340.8 g/mol

Description

N-(2-chlorobenzoyl)-1-hydroxy-2-naphthohydrazide, also known as N-(2-chlorobenzoyl)-1-naphthylhydroxylamine (NCL-1), is a chemical compound that has been extensively studied for its potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of NCL-1 is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways, which are involved in cell survival and proliferation. In addition, NCL-1 has been found to induce the generation of reactive oxygen species (ROS), which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
NCL-1 has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis in cancer cells. In addition, NCL-1 has been found to exhibit neuroprotective effects against oxidative stress and excitotoxicity, as well as enhance memory and learning in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of NCL-1 is its potent anticancer activity against a variety of cancer cell lines, making it a promising candidate for cancer therapy. In addition, NCL-1 has been found to exhibit neuroprotective effects and enhance memory and learning, suggesting its potential use in the treatment of neurodegenerative diseases and as a cognitive enhancer.
However, one of the limitations of NCL-1 is its relatively low solubility in water, which can make it difficult to administer in vivo. In addition, further studies are needed to fully understand the mechanism of action of NCL-1 and its potential side effects.

Future Directions

There are several future directions for NCL-1 research, including the development of more efficient synthesis methods to increase yield and purity, the investigation of its potential use in combination with other anticancer drugs to enhance efficacy, and the exploration of its potential use in the treatment of neurodegenerative diseases and as a cognitive enhancer. Furthermore, the development of more water-soluble derivatives of NCL-1 may overcome its limitations in in vivo applications.

Synthesis Methods

NCL-1 can be synthesized through a multistep process involving the condensation of 2-chlorobenzoyl chloride with 1-hydroxy-2-naphthoic acid, followed by the reaction with hydroxylamine hydrochloride. The resulting compound is then purified through recrystallization to obtain pure NCL-1.

Scientific Research Applications

NCL-1 has been widely studied for its potential applications in various scientific fields, including cancer research, neuroscience, and drug discovery. In cancer research, NCL-1 has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. In addition, NCL-1 has been found to induce apoptosis and inhibit angiogenesis, making it a promising candidate for cancer therapy.
In neuroscience, NCL-1 has been shown to exhibit neuroprotective effects against oxidative stress and excitotoxicity, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, NCL-1 has been found to enhance memory and learning in animal models, indicating its potential use as a cognitive enhancer.